Cas no 1491114-86-3 (1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid)
1491114-86-3 structure
Product Name:1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
CAS No:1491114-86-3
MF:C14H16N2O2
MW:244.289043426514
CID:5601689
PubChem ID:82361801
Update Time:2023-08-23
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
- 1491114-86-3
- EN300-1628555
-
- Inchi: 1S/C14H16N2O2/c1-3-4-12-9-13(14(17)18)15-16(12)11-7-5-10(2)6-8-11/h5-9H,3-4H2,1-2H3,(H,17,18)
- InChI Key: JQYXVGNVTYDHOM-UHFFFAOYSA-N
- SMILES: OC(C1C=C(CCC)N(C2C=CC(C)=CC=2)N=1)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.1Ų
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1628555-0.05g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 0.05g |
$707.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-0.1g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 0.1g |
$741.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-0.25g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 0.25g |
$774.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-0.5g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 0.5g |
$809.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-1.0g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 1g |
$842.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-2.5g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 2.5g |
$1650.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-5.0g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 5g |
$2443.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-10.0g |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 10g |
$3622.0 | 2023-06-04 | ||
| Enamine | EN300-1628555-50mg |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1628555-100mg |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid |
1491114-86-3 | 100mg |
$741.0 | 2023-09-22 |
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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